Cas no 54813-51-3 (Pyridine,4-(2-phenylethyl)-, 1-oxide)
54813-51-3 structure
Product Name:Pyridine,4-(2-phenylethyl)-, 1-oxide
CAS No:54813-51-3
MF:C13H13NO
MW:199.248423337936
CID:383452
PubChem ID:315602
Update Time:2025-04-19
Pyridine,4-(2-phenylethyl)-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,4-(2-phenylethyl)-, 1-oxide
- 1-oxido-4-(2-phenylethyl)pyridin-1-ium
- 1-oxido-4-phenethylpyridin-1-ium
- 4-(2-Phenylethyl)-pyridin-1-oxid
- 4-Phenaethyl-pyridin-1-oxid
- 4-phenethyl-pyridine-1-oxide
- AC1L7S1D
- NSC241091
- DTXSID10311295
- NSC-241091
- 54813-51-3
-
- Inchi: 1S/C13H13NO/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
- InChI Key: KCRKAFHOYSSLFT-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 199.09979
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- PSA: 26.94
Pyridine,4-(2-phenylethyl)-, 1-oxide Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
54813-51-3 (Pyridine,4-(2-phenylethyl)-, 1-oxide) Related Products
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